Cas no 946379-12-0 (2-7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-(oxolan-2-yl)methylacetamide)

2-7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-(oxolan-2-yl)methylacetamide structure
946379-12-0 structure
Product Name:2-7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-(oxolan-2-yl)methylacetamide
CAS No:946379-12-0
MF:C21H25N5O3
MW:395.454904317856
CID:5811512
PubChem ID:16846980
Update Time:2025-07-09

2-7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(oxolan-2-ylmethyl)-2-(7-oxo-1-phenyl-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl)acetamide
    • 6H-Pyrazolo[3,4-d]pyridazine-6-acetamide, 1,7-dihydro-4-(1-methylethyl)-7-oxo-1-phenyl-N-[(tetrahydro-2-furanyl)methyl]-
    • F2459-0920
    • 2-[7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N-[(oxolan-2-yl)methyl]acetamide
    • 946379-12-0
    • AKOS024649746
    • 2-(4-isopropyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
    • 2-7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-(oxolan-2-yl)methylacetamide
    • Inchi: 1S/C21H25N5O3/c1-14(2)19-17-12-23-26(15-7-4-3-5-8-15)20(17)21(28)25(24-19)13-18(27)22-11-16-9-6-10-29-16/h3-5,7-8,12,14,16H,6,9-11,13H2,1-2H3,(H,22,27)
    • InChI Key: LFVVBXSLNUXLIP-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC(NCC2CCCO2)=O)N=C(C(C)C)C2C=NN(C3=CC=CC=C3)C1=2

Computed Properties

  • Exact Mass: 395.19573968g/mol
  • Monoisotopic Mass: 395.19573968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 88.8Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • pka: 14.26±0.46(Predicted)

2-7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-(oxolan-2-yl)methylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2459-0920-2μmol
2-[7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N-[(oxolan-2-yl)methyl]acetamide
946379-12-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2459-0920-5μmol
2-[7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N-[(oxolan-2-yl)methyl]acetamide
946379-12-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2459-0920-10μmol
2-[7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N-[(oxolan-2-yl)methyl]acetamide
946379-12-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2459-0920-20μmol
2-[7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N-[(oxolan-2-yl)methyl]acetamide
946379-12-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2459-0920-1mg
2-[7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N-[(oxolan-2-yl)methyl]acetamide
946379-12-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2459-0920-2mg
2-[7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N-[(oxolan-2-yl)methyl]acetamide
946379-12-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2459-0920-3mg
2-[7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N-[(oxolan-2-yl)methyl]acetamide
946379-12-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2459-0920-4mg
2-[7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N-[(oxolan-2-yl)methyl]acetamide
946379-12-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2459-0920-5mg
2-[7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N-[(oxolan-2-yl)methyl]acetamide
946379-12-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2459-0920-10mg
2-[7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N-[(oxolan-2-yl)methyl]acetamide
946379-12-0 90%+
10mg
$79.0 2023-05-16

Additional information on 2-7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-(oxolan-2-yl)methylacetamide

Introduction to 2-7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl-N-(oxolan-2-yl)methylacetamide (CAS No. 946379-12-0)

2-7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl-N-(oxolan-2-yl)methylacetamide, identified by its CAS number 946379-12-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that exhibit a unique combination of pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of this compound incorporates multiple functional groups, including a pyrazolo[3,4-d]pyridazine core, a phenyl ring, an isobutyl substituent at the 4-position, and an N-(oxolan-2-yl)methylacetamide moiety. The presence of these diverse structural features suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. The pyrazolo[3,4-d]pyridazine scaffold is particularly noteworthy, as it has been reported to exhibit various biological activities in preclinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with potential biological targets. Studies using molecular docking simulations indicate that 2-7-oxo-1-phenyl-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl-N-(oxolan-2-yl)methylacetamide may interact with enzymes involved in inflammatory pathways and metabolic disorders. These interactions could potentially lead to therapeutic effects in conditions such as chronic inflammation and type 2 diabetes.

The oxolan moiety in the compound's structure is another key pharmacophoric element that may contribute to its biological activity. Oxolanes are known for their ability to enhance the solubility and bioavailability of drug molecules, which is crucial for their pharmacokinetic properties. Additionally, the presence of an acetamide group suggests potential analgesic and anti-inflammatory properties, similar to other compounds in this chemical class.

In vitro studies have begun to explore the pharmacological profile of 2-7-oxo-1-phenyl-4-(propan-2-y)l)-1H,6H,7H-pyrazolo[3,4-d]pyridazin--6-y-N-(oxolan--2--y)methylacetamide. Initial results suggest that it may exhibit inhibitory activity against certain enzymes associated with pain signaling and inflammation. For instance, preliminary data indicate that the compound may inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of pain and inflammation.

The phenyl ring in the molecule also contributes to its potential therapeutic applications. Phenyl derivatives are well-known for their role in various pharmacological activities, including antidepressant and anti-anxiety effects. The combination of these structural features makes CAS No. 946379--12--0 a versatile scaffold for developing novel therapeutic agents.

Furthermore, the propan--2--yl substituent at the 4-position of the pyrazolo[3--d]pyridazine core may influence the compound's pharmacokinetic properties by affecting its metabolic stability and distribution. This substitution pattern has been explored in other drug candidates and has shown promise in enhancing oral bioavailability and reducing rapid metabolism.

Recent research has also highlighted the importance of bioisosterism in drug design. By replacing or modifying functional groups while maintaining similar electronic properties, chemists can optimize a molecule's potency and selectivity. In the case of CAS No. 946379--12--0, exploring bioisosteric replacements for the oxolan group could lead to new derivatives with improved pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry and catalytic processes have been employed to streamline the synthesis pathway. These methods not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

As interest in heterocyclic compounds continues to grow due to their diverse biological activities,CAS No 946379–12–0 represents an exciting area for further exploration. Future studies may focus on elucidating its mechanism of action through detailed biochemical assays and animal models. Additionally,the development of novel synthetic routes could facilitate large-scale production, making it more accessible for clinical trials and commercialization.

The integration of artificial intelligence (AI) tools into drug discovery has revolutionized how researchers identify promising candidates like CAS No 946379–12–0. AI-driven platforms can analyze vast datasets to predict potential biological activities based on structural features alone. This approach has already led to several breakthroughs in identifying new therapeutic agents with minimal experimental validation.

In conclusion,CAS No 946379–12–0 exemplifies how structurally complex organic compounds can serve as valuable scaffolds for developing novel pharmaceuticals. Its unique combination of functional groups positions it as a promising candidate for further investigation into various therapeutic areas,including inflammation metabolic disorders pain management,and beyond。With continued research efforts aimed at optimizing its pharmacological profile,this compound holds significant potential as a future therapeutic agent。

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd